Calcium phosphate-based materials of natural origin showing photocatalytic activity†

Journal of Materials Chemistry A Pub Date: 2013-04-10 DOI: 10.1039/C3TA10673J

Abstract

Calcium phosphate based materials of natural origin with photocatalytic properties were produced. Bones of Atlantic cod fish were treated in appropriate solutions (either Ca- or Ti-containing salts) and successively annealed. Results showed multiphasic materials (hydroxyapatite, β-tricalcium phosphate and anatase titania) with excellent photocatalytic performance under both UV and visible light, with an anatase concentration of only about 2 mol%. Results with such a low amount of anatase have never been reported before for a calcium phosphate-based material; this is attributed to the presence of anatase being mainly on the surface. Single-phase hydroxyapatite (Ca10(PO4)6(OH)2 or HAp) also showed some photocatalytic properties and antibacterial activity.

Graphical abstract: Calcium phosphate-based materials of natural origin showing photocatalytic activity
Calcium phosphate-based materials of natural origin showing photocatalytic activity†
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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